Cyclobutanone, 4-chloro-2,2,3,3-tetramethyl-

• CAS No.: 59528-44-8
• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: 4-chloro-2,2,3,3-tetramethylcyclobutan-1-one
• InChI: InChI=1S/C8H13ClO/c1-7(2)5(9)6(10)8(7,3)4/h5H,1-4H3
• InChI Key: GQUXMDLPOJYAQR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=O)C1(C)C)Cl)C

Description

Cyclobutanone, 4-chloro-2,2,3,3-tetramethyl- is a useful research compound. Its molecular formula is C8H13ClO and its molecular weight is 160.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This process is described in U.S. Pat. No. 4,028,418 Gradual addition of dichloroacetyl chloride to a stirred solution of 2,3-dimethyl-2-butene in diisobutyl ketone containing suspended zinc particles resulted in a yield of 2-chloro-3,3,4,4- tetramethylcyclobutanone of 75%, calculated on starting dichloroacetyl chloride of 3.9, a molar ratio of dichloroacetyl chloride to 2,3-dimethyl-2-butene of 1.3, a temperature of 43° C, zinc in the form of turnings having a largest dimension of 0.841 mm and a starting concentration of 2,3-dimethyl-2-butene of 2.4 mol per liter of diisobutyl ketone. Modifying this experiment by reducing the molar ratio of zinc to dichloroacetyl chloride to 1.1 resulted in a decrease in yield to 51%, the theoretical yield still being 77.4% cf. Example VIII of U.S. Pat. No. 4,028,418.